Cas no 1187449-01-9 (4-Bromo-5-chloropyridin-2-amine)

• Product Name: 4-Bromo-5-chloropyridin-2-amine
• CAS No: 1187449-01-9
• MF: C₅H₄BrClN₂
• MW: 207.455658912659
• MDL: MFCD15143360
• CID: 1208310
• PubChem ID: 53485418
• Update Time: 2025-06-25

4-Bromo-5-chloropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-chloropyridin-2-amine
• 4-bromo-5-chloro-2-Pyridinamine
• 2-Amino-4-bromo-5-chloropyridine
• VIZMARKIEQIMIG-UHFFFAOYSA-N
• 2-Pyridinamine, 4-bromo-5-chloro-
• AB70622
• AK186424
• Z8024
• Z2009833145
• SY109132
• CS-0030446
• AKOS025404072
• 4-Bromo-5-chloro-pyridin-2-ylamine
• MFCD15143360
• A892938
• Z1269241430
• F11117
• DTXSID30704589
• AMY16999
• SCHEMBL4053901
• 1187449-01-9
• EN300-203486
• DS-10072
• FT-0768402
• DB-083144
• 4-Bromo-5-chloropyridin-2-amine

• MDL： MFCD15143360
• Inchi： 1S/C5H4BrClN2/c6-3-1-5(8)9-2-4(3)7/h1-2H,(H2,8,9)
• InChI Key： VIZMARKIEQIMIG-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1)N)Cl

Computed Properties

• Exact Mass: 205.92464g/mol
• Monoisotopic Mass: 205.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.8

Experimental Properties

• Density: 1.834±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 299.8±35.0℃/760mmHg
• Solubility: Slightly soluble (2 g/l) (25 º C),

4-Bromo-5-chloropyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromo-5-chloropyridin-2-amine

4-Bromo-5-chloropyridin-2-amine: A Comprehensive Overview

The compound 4-Bromo-5-chloropyridin-2-amine (CAS No. 1187449-01-9) is a highly specialized organic chemical with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging utility in modern chemistry. The structure of 4-Bromo-5-chloropyridin-2-amine consists of a pyridine ring substituted with bromine at the 4-position, chlorine at the 5-position, and an amino group (-NH₂) at the 2-position. These substituents impart unique electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of complex organic compounds.

Recent advancements in synthetic chemistry have further highlighted the potential of 4-Bromo-5-chloropyridin-2-amine as a key intermediate in the development of novel drugs and agrochemicals. For instance, researchers have explored its role in the synthesis of bioactive compounds targeting various diseases, including cancer and infectious diseases. The bromine and chlorine substituents on the pyridine ring enhance the molecule's reactivity, enabling it to undergo a variety of transformations such as nucleophilic substitutions, electrophilic substitutions, and coupling reactions. These reactions are pivotal in constructing complex molecular architectures required for drug discovery.

In addition to its role in drug development, 4-Bromo-5-chloropyridin-2-amine has garnered attention in materials science due to its potential as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The amino group on the pyridine ring facilitates coordination with metal ions, making it a promising candidate for constructing MOFs with tailored properties for gas storage, catalysis, and sensing applications. Recent studies have demonstrated that incorporating 4-Bromo-5-chloropyridin-2-amine into MOF structures can significantly enhance their stability and selectivity under harsh conditions.

The synthesis of 4-Bromo-5-chloropyridin-2-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of 5-chloropyridin-2-amine using bromine or brominating agents under specific conditions. This step is critical as it determines the regioselectivity of the substitution reaction. Subsequent purification steps, such as column chromatography or recrystallization, are employed to isolate the final product with high purity.

From an environmental perspective, understanding the fate and behavior of 4-Bromo-5-chloropyridin-2-amines in natural systems is essential for assessing their potential impact on ecosystems. Recent research has focused on evaluating its biodegradability and toxicity under various environmental conditions. Studies have shown that while 4-Bromo-5-chloropyridin-amines exhibit moderate toxicity towards aquatic organisms, their persistence in the environment is relatively low due to rapid degradation under UV light or microbial action.

In conclusion, 4-Bromo-5-chloropyridin-amines (CAS No. 1187449) represent a class of compounds with immense potential across multiple disciplines. Their unique chemical properties make them indispensable intermediates in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and optimize synthetic routes for these compounds, their role in advancing modern chemistry is expected to grow significantly.